Cas no 1466693-41-3 (Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate)

• Product Name: Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
• CAS No: 1466693-41-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 4935210
• Update Time: 2025-06-14

Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
• 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylic acid ethyl ester

• Inchi： 1S/C11H14N2O2/c1-2-15-11(14)13-7-5-10-9(8-13)4-3-6-12-10/h3-4,6H,2,5,7-8H2,1H3
• InChI Key： WZJQPRRVZMHJPM-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC2C=CC=NC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate

Comprehensive Overview of Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate (CAS No. 1466693-41-3)

Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate (CAS No. 1466693-41-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This naphthyridine derivative is characterized by its ethyl ester functional group, which enhances its reactivity and applicability in synthetic chemistry. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular framework, featuring a dihydro-naphthyridine core, makes it a versatile intermediate in organic synthesis. Its CAS number 1466693-41-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its role in optimizing bioavailability and metabolic stability in preclinical models, aligning with the industry's focus on small-molecule therapeutics. Additionally, its ethyl carboxylate moiety offers flexibility for further derivatization, a feature highly valued in structure-activity relationship (SAR) studies.

In the context of green chemistry, Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate has been investigated for its compatibility with sustainable synthesis methods. With the rise of AI-driven drug design, computational tools are being employed to predict its interactions with biological targets, a topic frequently queried in scientific search engines. The compound's low toxicity profile and high purity further contribute to its appeal for high-throughput screening applications.

From an industrial perspective, scalability and cost-effective production of CAS 1466693-41-3 remain critical discussion points. Innovations in catalytic hydrogenation and flow chemistry have been explored to address these challenges. The compound's patent landscape also reflects its commercial potential, with several applications filed in the pharmaceutical sector over the past decade.

As the demand for novel heterocycles grows, Ethyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate continues to be a focal point for researchers tackling drug-resistant infections and chronic diseases. Its integration into combinatorial libraries underscores its utility in modern drug development pipelines. Future directions may include exploring its photophysical properties for material science applications, further expanding its interdisciplinary impact.